3-Bromo-5-(2,4-dimethylphenyl)phenol

• IUPAC Name: 3-bromo-5-(2,4-dimethylphenyl)phenol
• InChI: InChI=1S/C14H13BrO/c1-9-3-4-14(10(2)5-9)11-6-12(15)8-13(16)7-11/h3-8,16H,1-2H3
• InChI Key: TYXILYRAPFTVDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)C
• Molecular Formula: C14H13BrO
• DSSTOX Substance ID: DTXSID00686368
• Molecular Weight: 277.16 g/mol
• CAS No.: 1261991-63-2

Description

3-Bromo-5-(2,4-dimethylphenyl)phenol is a brominated phenolic compound characterized by a phenol core substituted with a bromine atom at the 3-position and a 2,4-dimethylphenyl group at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(2,4-dimethylphenyl)phenol typically involves the bromination of 5-(2,4-dimethylphenyl)phenol. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron or aluminum chloride. The reaction conditions usually include a solvent like chloroform or carbon tetrachloride and are conducted at room temperature or slightly elevated temperatures.

Industrial Production Methods: In an industrial setting, the production of 3-Bromo-5-(2,4-dimethylphenyl)phenol may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: 3-Bromo-5-(2,4-dimethylphenyl)phenol can undergo nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as hydroxide, alkoxide, or amine groups.

Oxidation Reactions: The phenol group in the compound can be oxidized to form quinones or other oxidized derivatives using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: The compound can be reduced to remove the bromine atom or to modify the phenol group using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium hydroxide or potassium hydroxide in aqueous or alcoholic solutions.

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or tetrahydrofuran.

Major Products Formed:

Substitution: Formation of 5-(2,4-dimethylphenyl)phenol derivatives.

Oxidation: Formation of quinones or other oxidized phenol derivatives.

Reduction: Formation of de-brominated phenol or modified phenol derivatives.

Scientific Research Applications

Chemistry: 3-Bromo-5-(2,4-dimethylphenyl)phenol is used as an intermediate in the synthesis of more complex organic molecules. It is also employed in the study of reaction mechanisms and the development of new synthetic methodologies.

Biology: The compound is investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties. It serves as a lead compound for the development of new pharmaceuticals.

Medicine: Research is ongoing to explore the therapeutic potential of 3-Bromo-5-(2,4-dimethylphenyl)phenol in treating various diseases. Its derivatives are being studied for their efficacy and safety in preclinical and clinical trials.

Industry: In the industrial sector, the compound is used in the production of specialty chemicals, dyes, and polymers. It is also utilized in the formulation of agrochemicals and other functional materials.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2,4-dimethylphenyl)phenol involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes or receptors, leading to its biological effects. For example, it may bind to microbial enzymes, disrupting their function and resulting in antimicrobial activity. In cancer cells, it may interfere with signaling pathways, inducing apoptosis or inhibiting cell proliferation.

Comparison with Similar Compounds

Key Compounds :

• 3-Bromo-5-phenylphenol (CAS 136649-31-5): Features a phenyl group instead of 2,4-dimethylphenyl.
• 3-Bromo-5-(trifluoromethyl)phenol (CAS 1025718-84-6): Substituted with a trifluoromethyl group, an electron-withdrawing substituent.

Property	3-Bromo-5-(2,4-dimethylphenyl)phenol	3-Bromo-5-phenylphenol	3-Bromo-5-(trifluoromethyl)phenol
Molecular Formula	C₁₄H₁₃BrO (inferred)	C₁₂H₉BrO	C₇H₄BrF₃O
Molecular Weight	~285.1 (calculated)	249.1	241.01
Substituent Effects	Electron-donating (methyl groups)	Neutral (phenyl)	Electron-withdrawing (CF₃)
Potential Applications	Stabilizers, antimicrobial agents	Chemosensors	UV absorbers, agrochemicals

In contrast, the trifluoromethyl group in 3-Bromo-5-(trifluoromethyl)phenol increases polarity and acidity, making it suitable for applications requiring strong hydrogen-bonding interactions .

Bromophenols with Halogenated and Hydroxymethyl Groups

Key Compounds :

• 2-Bromo-4-(hydroxymethyl)phenol (marine algae-derived): Contains a hydroxymethyl group .
• (3-Bromo-5-fluorophenyl)methanol (CAS 216755-56-5): Fluorine substitution and a hydroxymethyl side chain .

Property	3-Bromo-5-(2,4-dimethylphenyl)phenol	2-Bromo-4-(hydroxymethyl)phenol	(3-Bromo-5-fluorophenyl)methanol
Functional Groups	Phenol, bromine, dimethylphenyl	Phenol, bromine, hydroxymethyl	Phenol, bromine, fluorine, hydroxymethyl
Polarity	Moderate (hydrophobic)	High (due to -CH₂OH)	High (due to -CH₂OH and F)
Biological Activity	Likely antimicrobial	Antioxidant, anti-fouling	Not reported

Analysis :
Hydroxymethyl and fluorine substitutions increase solubility in polar solvents, which is critical for biological applications. The dimethylphenyl group in the target compound may enhance lipid solubility, favoring membrane penetration in antimicrobial contexts .

Triazine-Based Analogues with Dimethylphenyl Groups

Key Compounds :

• 4,6-Bis-(2,4-dimethylphenyl)-2-(2-hydroxy-4-octyloxyphenyl)-s-triazine: A UV absorber with a phenolic hydroxyl group .

Property	3-Bromo-5-(2,4-dimethylphenyl)phenol	Triazine-Based Compound
Core Structure	Phenol	s-Triazine
Key Substituents	Br, 2,4-dimethylphenyl	2,4-dimethylphenyl, hydroxyl
Applications	Stabilizers, intermediates	UV stabilizers in polymers

Analysis: While triazine derivatives are optimized for UV absorption due to extended conjugation, bromophenols like 3-Bromo-5-(2,4-dimethylphenyl)phenol may serve as precursors or additives in materials requiring halogenated aromatic motifs for flame retardancy or oxidative stability .